Cas no 2680704-37-2 (tert-butyl 4-(3-fluorophenyl)-1H-pyrazole-1-carboxylate)

• Product Name: tert-butyl 4-(3-fluorophenyl)-1H-pyrazole-1-carboxylate
• CAS No: 2680704-37-2
• MF: C₁₄H₁₅FN₂O₂
• MW: 262.279506921768
• CID: 5648319
• PubChem ID: 165911087
• Update Time: 2025-10-29

tert-butyl 4-(3-fluorophenyl)-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680704-37-2
• tert-butyl 4-(3-fluorophenyl)-1H-pyrazole-1-carboxylate
• EN300-28262880

• Inchi： 1S/C14H15FN2O2/c1-14(2,3)19-13(18)17-9-11(8-16-17)10-5-4-6-12(15)7-10/h4-9H,1-3H3
• InChI Key： IYRVNALENPLCEG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=NN(C=1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 262.11175589g/mol
• Monoisotopic Mass: 262.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.1Ų

Additional information on tert-butyl 4-(3-fluorophenyl)-1H-pyrazole-1-carboxylate

Comprehensive Overview of tert-butyl 4-(3-fluorophenyl)-1H-pyrazole-1-carboxylate (CAS No. 2680704-37-2)

tert-butyl 4-(3-fluorophenyl)-1H-pyrazole-1-carboxylate (CAS No. 2680704-37-2) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its tert-butyl carboxylate and 3-fluorophenyl substituents, serves as a versatile intermediate in organic synthesis. Its unique structure makes it valuable for developing novel bioactive molecules, particularly in drug discovery programs targeting kinase inhibitors and anti-inflammatory agents. Researchers are increasingly exploring its potential due to the rising demand for fluorinated heterocycles in medicinal chemistry.

The growing interest in CAS 2680704-37-2 aligns with broader trends in the chemical industry, where fluorinated compounds are prized for their enhanced metabolic stability and bioavailability. Recent studies highlight its utility in constructing pyrazole-based scaffolds, a hot topic in AI-driven drug design and high-throughput screening. As sustainability becomes a priority, synthetic routes for this compound are being optimized to reduce waste, leveraging green chemistry principles like catalytic fluorination and solvent-free reactions.

From an analytical perspective, tert-butyl 4-(3-fluorophenyl)-1H-pyrazole-1-carboxylate exhibits distinct spectroscopic properties. Nuclear magnetic resonance (NMR) spectra typically show characteristic peaks for the tert-butyl group (~1.5 ppm) and aromatic fluorine (ortho-coupled protons). These features facilitate its identification in complex mixtures, addressing common questions about compound characterization in peer-reviewed journals and patent applications. The compound’s stability under ambient conditions also makes it suitable for long-term storage, a practical advantage for industrial-scale applications.

In the context of drug development, this pyrazole derivative is frequently discussed in forums exploring structure-activity relationships (SAR). Its 3-fluorophenyl moiety is particularly noteworthy, as fluorination often enhances binding affinity to biological targets. Computational chemists utilize molecular docking simulations to predict interactions with proteins like COX-2 or JAK kinases, topics frequently searched in cheminformatics databases. Such applications underscore its relevance in precision medicine initiatives.

The commercial availability of CAS 2680704-37-2 through specialty chemical suppliers has expanded its accessibility for academic and industrial labs. Quality control protocols emphasize HPLC purity (>98%) and rigorous residual solvent analysis, reflecting stringent regulatory standards. As patent landscapes evolve, this compound’s synthetic pathways are being scrutinized for IP protection strategies—a key concern for startups in the biotech sector.

Looking ahead, tert-butyl 4-(3-fluorophenyl)-1H-pyrazole-1-carboxylate is poised to play a pivotal role in advancing fragment-based drug discovery. Its modular design allows for facile derivatization, aligning with trends toward combinatorial chemistry. With the pharmaceutical industry’s focus on targeted therapies, this compound’s adaptability positions it as a cornerstone for next-generation therapeutics, answering the demand for small-molecule probes in biomedical research.